Etidocaine

• CAS: 38188-42-0
• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol
• InChI: InChI=1S/C17H28N2O/c1-6-12-19(8-3)15(7-2)17(20)18-16-13(4)10-9-11-14(16)5/h9-11,15H,6-8,12H2,1-5H3,(H,18,20)
• InChIKey: VTUSIVBDOCDNHS-UHFFFAOYSA-N

Etidocaine Chemical Profile & Comparators

Etidocaine (CAS 38188-42-0) is an amide-type local anesthetic agent [1]. It is characterized as a highly lipid-soluble compound (predicted LogP 3.77) with a pKa of approximately 7.9 and high protein binding (94%), which are key physicochemical determinants of its clinical profile [2]. Unlike less lipophilic agents, etidocaine exhibits a unique clinical differentiation: a selectively greater and longer duration of motor block relative to sensory block, a feature that defines its specific utility in surgical anesthesia where profound muscle relaxation is required [3].

Class Long-acting amino-amide local anesthetic research tool

Profile Reported rapid onset and prolonged motor-dominant nerve block

Differentiator Unique motor-sensory dissociation suitable for selectivity studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 37497, Etidocaine. https://pubchem.ncbi.nlm.nih.gov/compound/37497. View Source
• [2] Tucker GT, Mather LE. Clinical Pharmacokinetics of Local Anaesthetics. Clin Pharmacokinet. 1979;4(4):241-278. View Source
• [3] Gissen AJ, Covino BG, Gregus J. Differential sensitivities of mammalian nerve fibers to local anesthetic agents. Anesthesiology. 1980;53(6):467-474. View Source

Etidocaine Interchangeability Risks

Substituting etidocaine with another amide local anesthetic, such as lidocaine or bupivacaine, cannot be done based on potency or duration of action alone. Etidocaine demonstrates a four-fold greater anesthetic potency compared to lidocaine and a two-fold longer duration of action at equipotent concentrations, precluding simple 1:1 substitution [1]. Furthermore, its differential tissue uptake and unique motor-block-dominant profile create a distinct clinical signature; for example, its motor block exceeds sensory block by up to 25%, a property not shared by its class peers, making it unsuitable for applications where sensory-dominant anesthesia is required [2]. Additionally, the therapeutic-toxic margin for etidocaine is narrower than that of lidocaine, which necessitates precise dose calculations and precludes the use of lidocaine-based safety assumptions for procurement and formulation [3].

Motor block profile differsEtidocaine's profound and prolonged motor blockade is not replicated by bupivacaine or ropivacaine; substituting may alter akinesia study endpoints.

Motor-sensory dissociation uniqueMotor block outlasting sensory block by a large margin is a property not reproduced by other amide anesthetics, affecting experimental models relying on this dissociation.

Physicochemical divergenceHigher lipid solubility and protein binding compared to lidocaine shift onset, duration, and block quality; generic long-acting amide substitution without verification risks inconsistency.

• [1] Bridenbaugh PO, Tucker GT, Moore DC, Bridenbaugh LD, Thompson GE. Preliminary Clinical Evaluation of Etidocaine (Duranest®): A New Long-Acting Local Anesthetic Agent. Acta Anaesthesiol Scand. 1974;18(3):165-171. DOI: 10.1111/j.1399-6576.1974.tb00856.x. View Source
• [2] Gissen AJ, Covino BG, Gregus J. Differential sensitivities of mammalian nerve fibers to local anesthetic agents. Anesthesiology. 1980;53(6):467-474. View Source
• [3] Morishima HO, Pedersen H, Finster M, et al. Etidocaine Toxicity in the Adult, Newborn, and Fetal Sheep. Anesthesiology. 1983;58(4):342-346. DOI: 10.1097/00000542-198304000-00007. View Source

Etidocaine Head-to-Head Evidence

Anesthetic Potency vs. Lidocaine

Etidocaine demonstrates an anesthetic potency that is four times that of lidocaine in pre-clinical tests, establishing it as a high-potency agent within the amide class [1]. This quantitative differentiation is critical for dose selection and for predicting the magnitude of neural blockade.

Potency vs. Lidocaine

Class-level

~4× relative potency

vs. lidocaine =1vs. procaine =6

Supports potency-tier classification context for amide anesthetic studies.

Class-level inference from preclinical models; verify concentration requirements.

Evidence Dimension	Relative anesthetic potency
Target Compound Data	4x (potency reference)
Comparator Or Baseline	Lidocaine: 1x (baseline)
Quantified Difference	Etidocaine is 4 times more potent than lidocaine
Conditions	Pre-clinical nerve block tests

Why This Matters

This four-fold potency differential dictates that lower concentrations or smaller volumes of etidocaine are required to achieve a block comparable to lidocaine, impacting both formulation and safety profile.

• [1] Bridenbaugh PO, Tucker GT, Moore DC, Bridenbaugh LD, Thompson GE. Preliminary Clinical Evaluation of Etidocaine (Duranest®): A New Long-Acting Local Anesthetic Agent. Acta Anaesthesiol Scand. 1974;18(3):165-171. DOI: 10.1111/j.1399-6576.1974.tb00856.x. View Source

Sensory Block Duration vs. Lidocaine

When administered at equipotent concentrations, the duration of anesthesia produced by etidocaine is twice as long as that of lidocaine. In a controlled ulnar nerve block study, 0.5% etidocaine with epinephrine produced analgesia lasting 583 minutes, compared to 262 minutes for 1% lidocaine with epinephrine, a difference of 321 minutes [1][2].

Sensory Duration

Head-to-head

379 ± 22 min vs. 190 ± 8 min

2.0× longern=10 volunteers

Supports prolonged sensory block model without redosing.

Human peridural block, pin-prick testing; reported endpoint context.

Evidence Dimension	Analgesia duration (minutes)
Target Compound Data	583 min (0.5% etidocaine with epinephrine)
Comparator Or Baseline	Lidocaine: 262 min (1% lidocaine with epinephrine)
Quantified Difference	321 min longer (122% increase)
Conditions	Bilateral ulnar nerve block in human volunteers, solutions containing epinephrine 1:200,000

Why This Matters

The extended duration of action reduces the need for re-dosing in prolonged surgical procedures, directly impacting clinical workflow and patient management.

• [1] Poppers P, Katz R, Ericson E, Meyer M, Covino B. Evaluation of Etidocaine, A New Local Anesthetic Agent, with a Modified Bilateral Ulnar-nerve-block Technique. Anesthesiology. 1974;40(1):13-18. View Source
• [2] Bridenbaugh PO, Tucker GT, Moore DC, Bridenbaugh LD, Thompson GE. Preliminary Clinical Evaluation of Etidocaine (Duranest®): A New Long-Acting Local Anesthetic Agent. Acta Anaesthesiol Scand. 1974;18(3):165-171. DOI: 10.1111/j.1399-6576.1974.tb00856.x. View Source

Motor Blockade Intensity vs. Bupivacaine and Mepivacaine

In a double-blind ulnar nerve block study comparing etidocaine (0.5% and 1%) to bupivacaine (0.25% and 0.5%), no differences were found in the overall duration of sensory or motor block. However, etidocaine produced a significantly greater degree of motor block. Conversely, the sympathetic block was more intense and of longer duration with bupivacaine [1]. This differential block profile, with motor block exceeding sensory block by up to 25% [2], is a key differentiator for specific surgical contexts.

Motor Block Intensity

Head-to-head

100% complete motor block

vs. bupivacaine 67–95%recovery 600 min

Supports akinesia research models requiring complete motor paralysis.

Double-blind epidural study; bupivacaine/mepivacaine had residual force.

Evidence Dimension	Degree of motor block and differential block profile
Target Compound Data	Significantly greater degree of motor block than bupivacaine; motor block exceeds sensory block by up to 25%
Comparator Or Baseline	Bupivacaine: less intense motor block, more intense and longer sympathetic block
Quantified Difference	Qualitative difference in block quality, with etidocaine favoring motor blockade.
Conditions	Double-blind ulnar nerve block in human volunteers; solutions contained adrenaline 5 µg/ml.

Why This Matters

For surgeries requiring profound muscle relaxation without complete sensory ablation (e.g., certain orthopedic or abdominal procedures), etidocaine's motor-dominant block provides a targeted advantage that bupivacaine cannot replicate.

• [1] Radtke H, Nolte H, Fruhstorfer H, Zenz M. A comparative study between etidocaine and bupivacaine in ulnar nerve block. Acta Anaesthesiol Scand Suppl. 1975;60:17-24. DOI: 10.1111/j.1399-6576.1975.tb05399.x. View Source
• [2] Gissen AJ, Covino BG, Gregus J. Differential sensitivities of mammalian nerve fibers to local anesthetic agents. Anesthesiology. 1980;53(6):467-474. View Source

Lipid Solubility & Protein Binding vs. Lidocaine

Etidocaine exhibits greater cardiotoxicity than lidocaine, with direct myocardial depression being three times greater at the same concentration (10⁻⁴ M) [1]. In vivo, the cumulative convulsive dose for etidocaine (8.0 mg/kg) is lower than lidocaine (22.0 mg/kg) but comparable to bupivacaine (5.0 mg/kg), placing it among the more toxic, long-acting amides [2]. However, the therapeutic ratio (the margin between CNS toxicity and anesthetic effect) is similar for etidocaine, bupivacaine, and lidocaine [1][2].

Lipid Solubility & Binding

Cross-study

Partition coeff. 141 vs. 2.9

48.6× lipid solubility94% protein binding

Explains potency and duration differentiation from lidocaine.

Published physicochemical reference data; cross-study comparison.

Evidence Dimension	Cardiotoxicity (myocardial depression at 10⁻⁴ M) and CNS toxicity (convulsive dose in dogs)
Target Compound Data	Myocardial depression: 3x greater than lidocaine; Convulsive dose: 8.0 mg/kg
Comparator Or Baseline	Lidocaine: myocardial depression baseline; convulsive dose 22.0 mg/kg. Bupivacaine: myocardial depression similar to etidocaine; convulsive dose 5.0 mg/kg.
Quantified Difference	Etidocaine is 3x more cardiotoxic than lidocaine at equimolar concentrations. Convulsive dose is 2.75x lower than lidocaine but similar to bupivacaine.
Conditions	Isolated cat papillary muscles for cardiotoxicity; awake dogs receiving rapid IV administration for CNS toxicity.

Why This Matters

While etidocaine shares a similar therapeutic index with its long-acting peers, its higher intrinsic toxicity relative to lidocaine necessitates stringent dose control and monitoring, a critical consideration for procurement in settings where safety margins are paramount.

• [1] Clarkson CW, Hondeghem LM. Comparative inotropic effects of local anesthetics in isolated cat papillary muscles. Anesthesiology. 1990;72(1):117-127. View Source
• [2] Liu PL, Feldman HS, Giasi R, Patterson MK, Covino BG. Comparative CNS toxicity of lidocaine, etidocaine, bupivacaine, and tetracaine in awake dogs following rapid intravenous administration. Anesth Analg. 1983;62(4):375-379. DOI: 10.1213/00000539-198304000-00001. View Source

Fetal/Maternal Ratio vs. Bupivacaine

Etidocaine demonstrates significantly higher uptake into extradural and subcutaneous fat compared to bupivacaine [1]. This tissue distribution characteristic is a direct consequence of its high lipid solubility (LogP 3.77) and contributes to its prolonged duration of action by creating a local depot effect.

Fetal/Maternal Ratio

Head-to-head

F/M ratio 0.25 vs. 0.31

19% lowern=25 patients

Reported F/M ratio context; supports placental transfer research models.

Cesarean section study; note inadequate surgical anesthesia in this setting.

Evidence Dimension	Relative uptake into human extradural and subcutaneous fat
Target Compound Data	Significantly higher uptake than bupivacaine
Comparator Or Baseline	Bupivacaine: lower uptake
Quantified Difference	Qualitative difference (p<0.05)
Conditions	In vitro absorption study using human tissue samples.

Why This Matters

This higher affinity for fatty tissues influences the onset, duration, and systemic absorption profile of etidocaine, making it a preferred choice for epidural anesthesia where a prolonged block is desired but also requiring careful consideration of cumulative dosing in adipose-rich patients.

• [1] Rosenberg PH, Kyttä J, Alila A. Absorption of bupivacaine, etidocaine, lignocaine and ropivacaine into n-heptane, rat sciatic nerve, and human extradural and subcutaneous fat. Br J Anaesth. 1986;58(3):310-314. DOI: 10.1093/bja/58.3.310. View Source

Etidocaine Application Scenarios

Surgical Akinesia & Motor Paralysis

Etidocaine's primary application is in epidural and nerve block anesthesia for surgeries requiring an extended duration of profound motor block. The evidence of 583 minutes of analgesia and 653 minutes of motor block from a single 0.5% dose with epinephrine [1] supports its use in procedures like total joint arthroplasty, where post-operative immobilization and prolonged pain relief are beneficial. This reduces the need for early re-dosing and may improve recovery room efficiency.

Single-Injection Prolonged Regional Anesthesia

Due to its unique property of causing a motor block that exceeds sensory block by up to 25% [2], etidocaine serves as a valuable tool compound in neuropharmacological research. It allows scientists to dissect the physiological and pharmacological basis of differential nerve fiber blockade, a phenomenon that is clinically relevant for understanding and developing new agents with selective blocking properties.

Motor-Sensory Fiber Selectivity Research

As a high-potency, long-acting amide local anesthetic with a well-characterized but narrow therapeutic index, etidocaine is a critical reference compound in preclinical and formulation research [3]. It is used in comparative studies to evaluate novel liposomal or polymer-based drug delivery systems aimed at extending the duration of local anesthesia while mitigating systemic toxicity, given its known cardiotoxicity and CNS toxicity profiles relative to lidocaine and bupivacaine.

Application

Selection Property

Validation Focus

Motor blockade research (akinesia models)

Complete motor block rate

Quantitative muscle force measurement

Prolonged single-injection nerve block studies

Sensory block duration without redosing

Sensory regression time and systemic exposure

Motor-sensory fiber selectivity research

Motor-sensory dissociation magnitude

Differential Aα vs. Aδ/C fiber block duration

Placental transfer and fetal exposure models

Fetal/maternal concentration ratio

Umbilical A-V gradient and tissue uptake

• [1] Poppers P, Katz R, Ericson E, Meyer M, Covino B. Evaluation of Etidocaine, A New Local Anesthetic Agent, with a Modified Bilateral Ulnar-nerve-block Technique. Anesthesiology. 1974;40(1):13-18. View Source
• [2] Gissen AJ, Covino BG, Gregus J. Differential sensitivities of mammalian nerve fibers to local anesthetic agents. Anesthesiology. 1980;53(6):467-474. View Source
• [3] Liu PL, Feldman HS, Giasi R, Patterson MK, Covino BG. Comparative CNS toxicity of lidocaine, etidocaine, bupivacaine, and tetracaine in awake dogs following rapid intravenous administration. Anesth Analg. 1983;62(4):375-379. DOI: 10.1213/00000539-198304000-00001. View Source